4-[2-Methyl-5-(methyloxy)-4-nitrophenyl]pyridine

• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: 4-(5-methoxy-2-methyl-4-nitrophenyl)pyridine
• InChI: InChI=1S/C13H12N2O3/c1-9-7-12(15(16)17)13(18-2)8-11(9)10-3-5-14-6-4-10/h3-8H,1-2H3
• InChI Key: LYWKWKXEQABJGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C2=CC=NC=C2)OC)[N+](=O)[O-]

Description

4-[2-Methyl-5-(methyloxy)-4-nitrophenyl]pyridine is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-bromo-4-methyl-2-nitrophenyl methyl ether (6.0 g, 24.38 mmol), PdCl2(dppf)*DCM (1.43 g, 1.95 mmol) and 4-pyridylboronic acid (20.4 g, 165.8 mmol) in dioxane was deoxygenated by bubbling with N2 (g) for ca 15 min. To this solution was added degassed 2.0 N Na2CO3 (aq) (170 mL, 14.0 equiv.) and the resulting slurry was warmed to 80° C. for 24 h. The dioxane was removed under reduced pressure and the solids were dissolved in EtOAc and washed with H2O, dried (Na2SO4), and purified by flash chromatography to give the title compound of step A (2.81 g, 11.5 mmol, 57%). 1H NMR (400 MHz, CDCl3) δ ppm 8.72 (d, J=4.77 Hz, 2H), 7.79 (s, 1H), 7.22-7.31 (m, 2H), 6.90 (s, 1H), 3.95 (s, 3H), 2.22 (s, 3H).

Synthesis routes and methods II

Procedure details